Cas no 88176-18-5 (1,3-Cyclohexanedione, 5-(2-methoxy-4,6-dimethylphenyl)-)

• Product Name: 1,3-Cyclohexanedione, 5-(2-methoxy-4,6-dimethylphenyl)-
• CAS No: 88176-18-5
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 642042
• PubChem ID: 71410275
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 5-(2-methoxy-4,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5-(2-methoxy-4,6-dimethylphenyl)-
• 5-(2-methoxy-4,6-dimethylphenyl)cyclohexane-1,3-dione
• DTXSID90829964
• 88176-18-5

• Inchi： 1S/C15H18O3/c1-9-4-10(2)15(14(5-9)18-3)11-6-12(16)8-13(17)7-11/h4-5,11H,6-8H2,1-3H3
• InChI Key： UWABADKIWGIVDU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=CC(C)=C1C1CC(CC(C1)=O)=O

Computed Properties

• Exact Mass: 246.125594432g/mol
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų